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Compound of Interest

Compound Name: Eugenyl benzoate

Cat. No.: B181212 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Eugenyl benzoate (CAS No. 531-26-0), a benzoate ester of eugenol, is utilized as a flavoring

agent and fragrance ingredient. This technical guide provides a comprehensive overview of the

available safety, toxicity, and handling information for eugenyl benzoate, intended for an

audience of researchers, scientists, and drug development professionals. Due to a notable lack

of extensive toxicological data for eugenyl benzoate, this guide incorporates information on its

predicted metabolic byproducts, eugenol and benzoic acid, to provide a more complete safety

profile. All quantitative data is presented in structured tables, and relevant biological pathways

and experimental workflows are visualized using Graphviz diagrams.

Chemical and Physical Properties
Eugenyl benzoate is a colorless crystalline solid with a balsamic aroma reminiscent of clove.

[1] It is insoluble in water but soluble in oils and ethanol.[1]
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Property Value Source

Molecular Formula C₁₇H₁₆O₃ [1]

Molecular Weight 268.31 g/mol [1]

Melting Point 69 - 70 °C [1]

Boiling Point 360 °C @ 760 mmHg [1]

Solubility
Insoluble in water; Soluble in

oils and ethanol
[1]

Toxicological Profile
The toxicological data for eugenyl benzoate is limited. The Joint FAO/WHO Expert Committee

on Food Additives (JECFA) concluded that it poses "no safety concern at current levels of

intake when used as a flavouring agent."[1][2][3][4] However, for many standard toxicological

endpoints, specific data for eugenyl benzoate is not available. In such cases, data for its

expected metabolites, eugenol and benzoic acid, are provided for context.

Acute Toxicity
Specific oral LD50 data for eugenyl benzoate is not readily available in the reviewed literature.

For its metabolite, eugenol, the oral LD50 in rats is reported to be greater than 2000 mg/kg

body weight.[5]

Endpoint Species Route Value Source

Acute Dermal

LD50
Rabbit Dermal > 2000 mg/kg bw

Irritation and Sensitization
Eugenyl benzoate is classified as a skin sensitizer.[1]
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Endpoint Species Result Source

Skin Irritation Rabbit Very slight erythema

Skin Sensitization Not Specified
May cause an allergic

skin reaction
[1]

Eye Irritation Not Available No data available

Metabolism and Pharmacokinetics
It is anticipated that eugenyl benzoate is hydrolyzed in the body to its constituent molecules:

eugenol and benzoic acid. The metabolic pathways of these individual compounds are well-

characterized.

Predicted Metabolic Pathway of Eugenyl Benzoate
The initial step in the metabolism of eugenyl benzoate is the hydrolysis of the ester bond,

catalyzed by carboxylesterases, to yield eugenol and benzoic acid.[6][7]

Eugenyl Benzoate Hydrolysis (Carboxylesterases)

Eugenol

Benzoic Acid

Click to download full resolution via product page

Predicted initial metabolic step of eugenyl benzoate.

Metabolism of Eugenol
The metabolism of eugenol in humans is rapid, with nearly complete excretion within 24 hours,

primarily as phenolic conjugates.[8] Key metabolic routes include glucuronidation and sulfation.

[8] Other observed pathways involve the formation of an epoxide-diol, a thiophenol, and a

substituted propionic acid, as well as allylic oxidation and double bond migration.[8]
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Eugenol Metabolism

Eugenol
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Major metabolic pathways of eugenol.

Metabolism of Benzoic Acid
Benzoic acid is metabolized by butyrate-CoA ligase to benzoyl-CoA, which is then conjugated

with glycine by glycine N-acyltransferase to form hippuric acid for excretion.[9]

Benzoic Acid Benzoyl-CoA
Butyrate-CoA ligase

Hippuric Acid

Glycine N-acyltransferase
(+ Glycine)

Click to download full resolution via product page

Primary metabolic pathway of benzoic acid.

Genotoxicity, Carcinogenicity, and Reproductive
Toxicity
There is a lack of specific data on the genotoxicity, carcinogenicity, and reproductive toxicity of

eugenyl benzoate. Information on related compounds is presented to provide an indication of

potential hazards.
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Endpoint Test System Result Source

Genotoxicity
Data not available for

Eugenyl Benzoate
-

Carcinogenicity
Data not available for

Eugenyl Benzoate
-

Reproductive and

Developmental

Toxicity

Data not available for

Eugenyl Benzoate
-

Studies on the structurally related compound methyleugenol have shown evidence of

carcinogenic activity in rats and mice.[10] Reproductive toxicity studies on eugenol in rats

indicated adverse effects on maternal reproductive capacity and fetal development at certain

doses.[11] An extended one-generation reproductive toxicity study of benzoic acid in rats

showed no adverse effects.[12]

Handling and Safety Precautions
Personal Protective Equipment (PPE)
Standard laboratory PPE should be worn when handling eugenyl benzoate. This includes:

Eye Protection: Safety glasses with side-shields or chemical goggles.[9][13]

Hand Protection: Compatible chemical-resistant gloves.[9][13][14]

Skin and Body Protection: Laboratory coat and, where necessary, additional protective

clothing to prevent skin exposure.[9][14]

Respiratory Protection: In case of dust formation or inadequate ventilation, a full-face

respirator is recommended.[9][13]

Handling and Storage
Handle in a well-ventilated area, preferably in a laboratory fume hood.[13][14]

Avoid contact with skin and eyes.[9][13][14]
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Avoid the formation of dust and aerosols.[13][14]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[9][13][14]

Keep away from sources of ignition.[9][13][14]

First Aid Measures
Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen.[9][13]

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and plenty of water.[9][13]

Eye Contact: Rinse with pure water for at least 15 minutes.[13]

Ingestion: Rinse mouth with water. Do not induce vomiting.[13]

In all cases of exposure, seek medical attention if symptoms persist.

Experimental Protocols
Detailed experimental protocols for key toxicological assays are based on OECD guidelines.

Skin Irritation Test Workflow (Based on OECD 404)
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Animal Selection
(e.g., Albino Rabbit)

Dose Preparation and Application
(0.5g on shaved skin)

Observation Period
(Up to 14 days)

Scoring of Erythema and Edema
(Draize Scale)

Data Analysis and Classification

Click to download full resolution via product page

General workflow for a skin irritation study.

Ames Test Workflow (Based on OECD 471)
The Ames test is a bacterial reverse mutation assay used to assess the mutagenic potential of

a chemical.
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Preparation of Bacterial Strains
(e.g., Salmonella typhimurium)

Exposure to Test Substance
(with and without S9 metabolic activation)

Incubation on Minimal Glucose Agar Plates

Counting of Revertant Colonies

Data Analysis

Click to download full resolution via product page

General workflow for the Ames test.

Conclusion
Eugenyl benzoate is a compound with a favorable safety profile at current intake levels as a

flavoring agent. However, there is a significant lack of comprehensive toxicological data for the

pure substance. The available information suggests low acute dermal toxicity and mild skin

irritation potential, but it is classified as a skin sensitizer. In the absence of direct data, the well-

characterized metabolic pathways and toxicological profiles of its hydrolysis products, eugenol

and benzoic acid, provide valuable insights into its potential biological effects. Further research

is warranted to definitively characterize the toxicological profile of eugenyl benzoate,

particularly concerning genotoxicity, carcinogenicity, and reproductive toxicity. Researchers and

drug development professionals should adhere to strict safety and handling protocols when

working with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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